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Compound of Interest

Compound Name: Allylamine

Cat. No.: B3423537 Get Quote

This guide provides essential physical data on allylamine, focusing on its molecular weight

and density. The information is targeted toward researchers, scientists, and professionals in

drug development who require precise and reliable data for their work.

Quantitative Data Summary
The molecular weight and density of allylamine are fundamental properties crucial for various

experimental and developmental applications. The data compiled from multiple sources is

presented below for straightforward reference and comparison.

Property Value Conditions

Molecular Weight 57.096 g/mol

57.09 g/mol

Density 0.7630 g/cm³
Standard state (25 °C, 100

kPa)[1]

0.761 g/mL at 25 °C[2]

0.760 g/mL at 20 °C[3]

Note on Data Presentation: The slight variations in density values are attributed to differences

in the temperature at which the measurements were taken.
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Experimental Protocols and Methodologies
The determination of fundamental physical properties such as molecular weight and density

follows well-established and standardized laboratory protocols.

Molecular Weight Determination: The molecular weight of allylamine is calculated based on

its chemical formula (C₃H₅NH₂) and the atomic weights of its constituent atoms (Carbon,

Hydrogen, and Nitrogen).[1] It can be experimentally verified using mass spectrometry, a

standard analytical technique that measures the mass-to-charge ratio of ions.

Density Measurement: The density of liquid allylamine is typically determined using a

pycnometer or a hydrometer. These methods involve measuring the mass of a known

volume of the substance at a specific temperature. The reported densities for allylamine are

provided at 20 °C and 25 °C to reflect the standard conditions used in various laboratory

settings.[2][3]

Logical Relationships in Property Determination
The relationship between the physical properties of a chemical compound and its identity is a

foundational concept in chemistry. The workflow for characterizing a substance like allylamine
involves determining these key physical constants.
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Figure 1: Relationship between chemical formula and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3423537?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Allylamine
https://chemicalpoint.eu/product/allylamine/
https://www.drugfuture.com/chemdata/allylamine.html
https://www.benchchem.com/product/b3423537#allylamine-molecular-weight-and-density
https://www.benchchem.com/product/b3423537#allylamine-molecular-weight-and-density
https://www.benchchem.com/product/b3423537#allylamine-molecular-weight-and-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3423537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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